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Abstract

Nigracin, a phenolic glycoside also known as Poliothyrsoside and Xylosmoside, is a natural
compound with significant therapeutic potential. First isolated from Populus nigra, it has since
been identified in other plant species, including Drypetes klainei.[1] This technical guide
provides a comprehensive overview of the chemical structure, properties, and biological
activities of Nigracin, with a focus on its wound healing, anti-inflammatory, and insulin-
sensitizing effects. Detailed experimental protocols and proposed signaling pathways are
presented to facilitate further research and development of Nigracin as a potential therapeutic
agent.

Chemical Structure and Properties

Nigracin is a complex molecule with the chemical formula C20H2209 and a molecular weight of
approximately 406.38 g/mol .[2] Its systematic IUPAC name is [(2R,3S,4S,5R,6S)-3,4,5-
trinydroxy-6-[4-hydroxy-2-(hydroxymethyl)phenoxy]oxan-2-yllmethyl benzoate.[3] The structure
features a [3-D-glucopyranoside core linked to a substituted phenolic group and a benzoate
moiety.

Table 1: Chemical Identifiers and Properties of Nigracin
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Property Value Reference
CAS Number 18463-25-7 [4][5]
Molecular Formula C20H2209

Molecular Weight 406.38 g/mol

[(2R,3S,4S,5R,6S)-3,4,5-
trihnydroxy-6-[4-hydroxy-2-

IUPAC Name
(hydroxymethyl)phenoxy]oxan-
2-ylImethyl benzoate
Synonyms Poliothyrsoside, Xylosmoside
Appearance Powder
Melting Point 205 °C (decomposition)
Boiling Point (Predicted) 677.6 £55.0 °C
Density (Predicted) 1.485 + 0.06 g/cm?3
pKa (Predicted) 9.92 £0.20
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone
C1=CC=C(C=C1)C(=0)0cCcC2
SMILES C(C(C(Cc(02)0C3=C(C=C(C=
C3)0)C0)0)0)0
FLROYCKIJCTDY-
InChlKey

BFMVXSJESA-N

Spectroscopic Data: While detailed spectral assignments are not readily available in all
literature, commercial suppliers of high-purity Nigracin reference standards indicate the
availability of comprehensive analytical data, including 'H NMR, 3C NMR, and Mass
Spectrometry, to confirm its structure.

Biological Activities and Mechanisms of Action
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Nigracin has demonstrated a range of biological activities, making it a compound of interest for
drug development.

Wound Healing Properties

Nigracin has been shown to significantly promote wound healing by stimulating fibroblast
migration and proliferation. This activity is crucial for the formation of new tissue and wound
closure.

Table 2: Effect of Nigracin on Fibroblast Monolayer Wound Closure

. . . Scratch Closure Rate (%) after 24h (Mean
Nigracin Concentration (pg/mL)

*+ SD)
0 (Control) ~30
0.015 ~45
0.03 ~50
0.3 ~55
6 ~60
9 ~65
12 ~70

*p < 0.05, **p < 0.01 vs. untreated control. Data

adapted from Sferrazza et al., 2020.

Proposed Signaling Pathway for Nigracin-Induced Fibroblast Migration:

While the precise signaling pathway of Nigracin in fibroblasts has not been fully elucidated,
based on the known mechanisms of fibroblast migration, a plausible pathway involves the
activation of the MAPK/ERK signaling cascade. This pathway is a central regulator of cell
migration in response to various stimuli.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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